Cas no 638-16-4 (Trithiocyanuric acid)

• Product Name: Trithiocyanuric acid
• CAS No: 638-16-4
• MF: C₃H₃N₃S₃
• MW: 177.27
• MDL: MFCD00006052
• CID: 39364
• PubChem ID: 1268121
• Update Time: 2025-11-02

Trithiocyanuric acid Chemical and Physical Properties

Names and Identifiers

• Trithiocyanuric acid
• TCY
• TTCA
• s-triazine-2,4,6-trithiol
• 1,3,5-triazine-2,4,6-trithiol
• 2,4,6-trimercapto-s-triazine
• 1,3,5-triazine-2,4,6(1h,3h,5h)-trithione
• 1,3,5-triazine-2,4,6-trimercaptan
• 1,3,5-trimercaptotriazine
• 2,4,6-triazinetrithiol
• trithio-cyanuricaci
• usafth-3
• thiocyanuric acid
• trimercapto-1,3,5-triazine
• trimercaptotriazine
• 2,4,6-trimercaptotriazin8
• tmt
• trithiocyanurbic acid
• cyanuric acid, trithio
• 6-mercapto-1,3,5-triazine-2,4(1h,3h)-dithione
• 1,3,5-TRIAZINANE-2,4,6-TRITHIONE
• 2,4,6-trimercapto-1,3,5-triazine
• 2,4,6-trimercapto-s-triazole
• 2,4,6-trimercapto-symm-triazine
• 2,4,6-trimercapto-sym-triazine
• ACTOR-TCY
• TCY-70
• Trismercaptotriazine
• Trimercaptocyanuric acid
• Cyanuric acid, trithio-
• USAF TH-3
• s-Triazine-2,4,6(1H,3H,5H)-trithione
• KX0WZE0QAQ
• T
• 2,6-Triazinetrithiol
• W-104871
• WLN: T6N CN ENJ BSH DSH FSH
• 6-sulfanyl-1,3-dihydro-1,3,5-triazine-2,4-dithione
• AC1264
• NCIOpen2_003580
• STK367481
• s-Triazine-2,6(1H,3H,5H)-trithione
• 1,3,5-Triazine-2,4,6-trithiol; s-Triazine-2,4,6-trithiol
• BCP18634
• s-Triazine-2,6-trithiol
• 2,6-Trimercapto-1,3,5-triazine
• UNII-KX0WZE0QAQ
• DTXSID3045067
• Trithiocyanuricacid
• Trithiocyanuric acid, 95%
• 39709-15-4
• 1,3,5-triazine-2,4,6-trithione
• T0935
• Trithiol-s-triazine
• DB-030512
• CS-W017359
• 638-16-4
• s-Triazinetrithiol
• NSC65480
• AC-24251
• Zisnet FPT
• 2,6-Trimercapto-s-triazine
• NSC-62071
• NSC 62071
• EINECS 211-322-8
• Zisnet F
• 2,4,6-TRITHIOL-1,3,5-TRIAZINE
• SCHEMBL36504
• MFCD00006052
• NSC62071
• 2060-82-4
• 2,4,6-trimercaptotriazine
• SB73672
• NS00004002
• NSC-65480
• EN300-25089009
• Q27282475
• TMT 15 (Salt/Mix)
• 1,5-Triazine-2,4,6-trimercaptan
• AKOS005443996
• 1,5-Trimercaptotriazine
• AKOS006222061
• 2,4,6-TRITHIO-5-AZAURACIL
• STR09024
• 1,5-Triazine-2,4,6(1H,3H,5H)-trithione
• NSC 65480
• AI3-61105
• SCHEMBL25841720
• CHEMBL3306346

• MDL： MFCD00006052
• Inchi： 1S/C3H3N3S3/c7-1-4-2(8)6-3(9)5-1/h(H3,4,5,6,7,8,9)
• InChI Key： WZRRRFSJFQTGGB-UHFFFAOYSA-N
• SMILES： C1(=S)NC(=S)NC(=S)N1

Computed Properties

• Exact Mass: 176.94900
• Monoisotopic Mass: 176.949
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 0.6
• Topological Polar Surface Area: 132

Experimental Properties

• Color/Form: Yellow powder.
• Density: 1.589 (estimate)
• Melting Point: >300 °C (lit.)
• Boiling Point: 242.5±23.0 °C at 760 mmHg
• Flash Point: 100.5±22.6 °C
• Refractive Index: 1.5800 (estimate)
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 155.07000
• LogP: 0.73770
• Solubility: Slightly soluble in water.

Trithiocyanuric acid Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S24/25
• RTECS：XZ2830000
• Hazardous Material Identification：
• Safety Term：S24/25
• TSCA：Yes
• Risk Phrases：R36/37/38
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines Triazinethiones

Additional information on Trithiocyanuric acid

Comprehensive Guide to Trithiocyanuric Acid (CAS No. 638-16-4): Properties, Applications, and Industry Insights

Trithiocyanuric acid (CAS No. 638-16-4), also known as 1,3,5-triazine-2,4,6-trithiol, is a sulfur-containing heterocyclic compound with significant industrial and research relevance. This yellow crystalline solid is widely recognized for its unique chemical properties, including high thermal stability and reactivity with metals. As sustainability and green chemistry gain traction, Trithiocyanuric acid derivatives are increasingly studied for eco-friendly applications in material science and wastewater treatment.

The molecular structure of Trithiocyanuric acid features a triazine core bonded to three thiol groups, enabling diverse coordination chemistry. Researchers frequently search for "Trithiocyanuric acid solubility" and "638-16-4 synthesis method," reflecting growing interest in its production processes. Recent studies highlight its role as a precursor for metal-organic frameworks (MOFs), particularly in creating porous materials for gas storage—a hot topic in renewable energy research.

In polymer chemistry, Trithiocyanuric acid compounds serve as crosslinking agents for rubber vulcanization. Industry professionals often inquire about "Trithiocyanuric acid vs. mercapto-triazines" when comparing performance in elastomer modification. The compound's ability to form stable complexes with transition metals also makes it valuable for "heavy metal chelation," addressing environmental concerns about industrial effluent treatment.

Analytical chemists utilize 638-16-4 as a reagent for spectrophotometric determination of noble metals. Search trends show rising queries about "Trithiocyanuric acid analytical applications" and "gold detection methods." The compound's selective binding properties offer advantages over traditional analytical reagents, particularly in mining and recycling operations seeking more sustainable methodologies.

Recent advancements explore Trithiocyanuric acid-based nanomaterials for electronic applications. With increasing searches for "organic semiconductor materials" and "triazine-based electronics," researchers are investigating its derivatives as potential components in organic field-effect transistors (OFETs). The compound's planar structure and electron-deficient core make it attractive for designing novel π-conjugated systems in molecular electronics.

Safety data for Trithiocyanuric acid indicates proper handling requirements typical for laboratory chemicals. While not classified as hazardous under normal conditions, material safety sheets emphasize standard precautions for "chemical storage best practices." The compound's stability profile contributes to its preference in industrial applications where worker safety and environmental impact are prioritized.

Market analysis reveals growing demand for 638-16-4 in Asia-Pacific regions, particularly for specialty chemical manufacturing. Industry reports correlate this trend with increased production of "high-performance polymers" and "advanced material additives." Suppliers frequently list "Trithiocyanuric acid technical grade" and "research purity specifications" as key product differentiators in competitive markets.

Future research directions for Trithiocyanuric acid chemistry include photocatalytic applications and energy storage systems. Emerging search terms like "triazine-based photocatalysts" and "organic battery materials" reflect these innovative pathways. The compound's modular structure allows systematic modification, enabling tailored properties for next-generation sustainable technologies.